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Compound Name: 4-(Methylamino)butanoic acid

Cat. No.: B029077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Methylamino)butanoic acid, also known as N-methyl-γ-aminobutyric acid (N-methyl-

GABA), is a derivative of the primary inhibitory neurotransmitter in the mammalian central

nervous system, γ-aminobutyric acid (GABA). Due to its structural similarity to GABA, it is

utilized in neuroscience research to investigate the GABAergic system, including the

modulation of mood, cognition, and neurological disorders. Its potential to cross the blood-brain

barrier makes it a compound of interest for studying central nervous system effects. These

application notes provide detailed protocols for the administration of 4-(Methylamino)butanoic
acid to mice for research purposes.

Data Presentation
Currently, there is a notable lack of publicly available, specific quantitative pharmacokinetic and

pharmacodynamic data for 4-(Methylamino)butanoic acid in mice. The following tables are

presented as templates and include illustrative data from closely related GABAergic

compounds to provide a comparative context. Note: This data is not representative of 4-
(Methylamino)butanoic acid and should be replaced with experimentally determined values.

Table 1: Illustrative Pharmacokinetic Parameters of GABAergic Compounds in Rodents
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Compound
Administrat
ion Route

T½ (Half-
life)

Cmax (Peak
Plasma
Concentrati
on)

Bioavailabil
ity (%)

Species

GABA

(Illustrative)
Oral ~5 hours Variable Low Human[1]

Gaboxadol

(GABA

Agonist)

Oral
1.5 - 2.0

hours
Not Specified 83-96% Human

Table 2: Illustrative Pharmacodynamic Parameters of GABA Receptor Ligands

Compound Receptor Target Binding Affinity (Ki) IC50 / EC50

GABA GABA-A Receptor
Not Typically

Reported as Ki
EC50: 15.4 µM

Muscimol GABA-A Receptor
Not Typically

Reported as Ki
EC50: 10.9 µM

Bicuculline

(Antagonist)
GABA-A Receptor ~140 nM -

Experimental Protocols
The following are detailed protocols for common administration routes of 4-
(Methylamino)butanoic acid in mice. All procedures should be conducted in accordance with

institutional animal care and use committee (IACUC) guidelines.

Intraperitoneal (IP) Injection
Intraperitoneal injection is a common method for systemic administration.

Materials:

4-(Methylamino)butanoic acid solution (sterile, pH-neutral)
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Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol or other suitable disinfectant

Animal scale

Procedure:

Dose Calculation: Weigh the mouse and calculate the required volume of the 4-
(Methylamino)butanoic acid solution based on the desired dosage (mg/kg). The maximum

injection volume should not exceed 10 mL/kg.

Animal Restraint: Properly restrain the mouse to expose the abdomen. One common method

is to hold the mouse by the scruff of the neck with the thumb and forefinger, allowing the

hindquarters to be secured.

Injection Site Identification: The preferred injection site is the lower right quadrant of the

abdomen to avoid the cecum and urinary bladder.

Disinfection: Clean the injection site with a 70% ethanol wipe.

Injection: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Aspirate briefly

to ensure the needle has not entered a blood vessel or organ (if blood or fluid is drawn,

withdraw and re-insert at a different site). Inject the solution slowly and steadily.

Post-injection Monitoring: Withdraw the needle and return the mouse to its cage. Monitor the

animal for any signs of distress, discomfort, or adverse reactions.

Subcutaneous (SC) Injection
Subcutaneous injection allows for slower absorption compared to IP injection.

Materials:

4-(Methylamino)butanoic acid solution (sterile, pH-neutral)
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Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol or other suitable disinfectant

Animal scale

Procedure:

Dose Calculation: Weigh the mouse and determine the injection volume based on the

desired dosage.

Animal Restraint: Restrain the mouse and create a "tent" of skin over the shoulders or flank

by gently lifting the loose skin.

Injection Site Identification: The dorsal midline, between the shoulder blades, is a common

site for SC injections.

Disinfection: Disinfect the injection site with 70% ethanol.

Injection: Insert the needle into the base of the skin tent, parallel to the body. Aspirate to

check for blood. If none is present, inject the solution.

Post-injection Monitoring: Remove the needle and gently massage the area to aid in

dispersal of the solution. Return the mouse to its cage and monitor for any adverse effects.

Oral Gavage
Oral gavage is used for direct administration to the stomach.

Materials:

4-(Methylamino)butanoic acid solution

Sterile gavage needles (18-20 gauge, with a ball-tip)

Sterile syringes (1 mL)
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Animal scale

Procedure:

Dose Calculation: Weigh the mouse and calculate the administration volume. The maximum

volume for oral gavage in mice is typically 10 mL/kg.

Animal Restraint: Firmly restrain the mouse to immobilize its head and body.

Gavage Needle Measurement: Measure the gavage needle from the tip of the mouse's nose

to the last rib to estimate the distance to the stomach.

Administration: Gently insert the gavage needle into the diastema (the gap between the

incisors and molars) and advance it along the roof of the mouth and down the esophagus.

The needle should pass with minimal resistance. Administer the solution slowly.

Post-administration Monitoring: Carefully remove the gavage needle and return the mouse to

its cage. Observe the animal for any signs of respiratory distress, which could indicate

improper administration into the trachea.

Mandatory Visualization
GABAergic Signaling Pathway
The following diagram illustrates the key components of a GABAergic synapse, the primary

target for 4-(Methylamino)butanoic acid's mechanism of action.

Caption: Simplified GABAergic signaling pathway at a synapse.

Experimental Workflow for Behavioral Assessment
The following diagram outlines a typical workflow for assessing the behavioral effects of 4-
(Methylamino)butanoic acid in mice.
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Caption: General workflow for a mouse behavioral study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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